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For researchers, scientists, and drug development professionals, safeguarding the integrity and

confidentiality of research data is paramount. In an era of increasing data complexity and

stringent regulatory oversight, the choice of a data management framework is a critical

decision. While a specific product named "VCUsoft" does not appear to exist, Virginia

Commonwealth University (VCU) provides a comprehensive institutional framework for data

security and compliance that offers a valuable benchmark. This guide will objectively compare

VCU's approach with leading alternative research data management platforms, providing a

clear overview of the available options for ensuring data security and compliance.

VCU's Framework for Research Data Security and
Compliance
Virginia Commonwealth University has established a robust set of policies and guidelines that

form a comprehensive framework for research data management. This framework is not a

singular software product but rather a collection of institutional mandates, IT standards, and

support services designed to ensure the security and compliance of all research conducted

under its purview.

At the core of VCU's strategy is a tiered data classification system, categorizing data into three

levels based on its sensitivity.[1][2] This classification dictates the level of security controls

required for data storage, transmission, and access. The responsibility for implementing these

controls largely falls on the Principal Investigator (PI), who is designated as the data custodian.

[3]
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VCU's Information Technology policies provide the foundation for this framework, with specific

standards for encryption, access control, and network security.[4] The university's commitment

to research security is further underscored by its adherence to federal mandates such as the

National Security Presidential Memorandum 33 (NSPM-33), which requires the implementation

of a research security program to mitigate foreign threats and protect intellectual property.[5]

A Comparative Analysis of Data Security and
Compliance Features
To provide a clear comparison, the following table summarizes the key data security and

compliance features of VCU's framework alongside three popular research data management

platforms: REDCap, LabKey Server, and DNAnexus.
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Feature
VCU's
Framework

REDCap LabKey Server DNAnexus

Data Encryption

Mandated for

sensitive data,

with specific

standards

outlined in IT

policies.[4]

Encrypts data at

rest and in transit

(SSL).[5][6]

Utilizes database

and file-level

encryption for

data at rest and

encrypted

network tunnels

for data in transit.

[7]

All data is

encrypted at rest

and in transit

using at least

AES-256

encryption.[8]

Access Control

Role-based

access control is

a key principle,

with the PI

responsible for

managing

access.

Granular, role-

based user rights

and Data Access

Groups (DAGs)

to restrict access

to specific data

sets.[4]

Group and role-

based security

model with fine-

grained

permissions.[3]

[7]

Policy and role-

based access

control model

with two-factor

authentication for

administrators.[8]

Audit Trails

Logging of user

activity is a

standard IT

practice.

Comprehensive

audit trail that

logs all user

activity, including

data views,

changes, and

exports.[4][9]

Detailed logging

of data access

and use, with the

ability to

snapshot and

electronically

sign datasets.[3]

Provides data

logging and

auditability for 6

years, tracking

who accessed

data, when, and

what actions

were performed.

[10]

Compliance

Support (HIPAA,

etc.)

Provides

guidance and

resources to

ensure

compliance with

regulations like

HIPAA.

HIPAA-compliant

system with

features to

support

regulatory

requirements.[4]

Supports

compliance with

HIPAA, FISMA,

and 21 CFR Part

11 regulations.[3]

Compliant with

GDPR, HIPAA,

CLIA, and 21

CFR Parts 11,

58, and 493.[10]

[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://portal.redcap.yale.edu/resource-overview/security-compliance
https://utahctsi.atlassian.net/servicedesk/customer/portal/3/article/276987932?src=-1856774549
https://kpco-ihr.org/redcap/citing.html
https://www.labkey.com/data-security/
https://www.dnanexus.com/hubfs/Loren%20Docs/DNAnexus%20Data%20and%20Security%20Exhibit%20Replacing%20Online%20PDF%20220627.pdf
https://portal.redcap.yale.edu/resource-overview/security-compliance
https://www.labkey.com/products-services/labkey-server/security-compliance/
https://www.labkey.com/data-security/
https://www.dnanexus.com/hubfs/Loren%20Docs/DNAnexus%20Data%20and%20Security%20Exhibit%20Replacing%20Online%20PDF%20220627.pdf
https://portal.redcap.yale.edu/resource-overview/security-compliance
https://kb.wisc.edu/smph/informatics/121747
https://www.labkey.com/products-services/labkey-server/security-compliance/
https://documentation.dnanexus.com/faqs/legal-and-compliance
https://portal.redcap.yale.edu/resource-overview/security-compliance
https://www.labkey.com/products-services/labkey-server/security-compliance/
https://documentation.dnanexus.com/faqs/legal-and-compliance
https://documentation.dnanexus.com/admin/gxp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data

Classification

A formal, three-

tiered data

classification

standard

(Category I, II,

III).[1][2]

Allows for the

tagging of fields

containing

identifiers to

facilitate de-

identification

during data

export.[4]

PHI data flagging

to restrict

visibility to

authorized users.

[3]

Not explicitly

detailed as a

user-facing

classification

tool, but the

platform is

designed to

handle sensitive

and regulated

data.

Experimental Protocols and Methodologies
The data security measures outlined above are based on established best practices and

regulatory requirements. The methodologies for ensuring compliance within these frameworks

typically involve a combination of technical controls and administrative procedures.

For instance, achieving HIPAA compliance within a platform like REDCap involves configuring

user roles to limit access to Protected Health Information (PHI), utilizing the audit trail to

monitor data access, and leveraging features like data de-identification for analysis.[4]

Similarly, LabKey Server's support for 21 CFR Part 11, which governs electronic records and

signatures, is achieved through features like detailed audit logs, electronic signature

capabilities, and the ability to snapshot datasets to create a permanent, unalterable record.[3]

DNAnexus demonstrates its compliance with various regulations through third-party audits and

certifications, such as its ISO 27001 certification and FedRAMP "Authority to Operate".[8]

Visualizing Data Security Workflows
To better understand the practical application of these data security frameworks, the following

diagrams illustrate the typical workflows for a researcher at VCU and within a dedicated

research data management platform.
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Researcher's Responsibilities

VCU IT and Compliance Oversight

Start Research Project

Classify Research Data
(Category I, II, or III)

Determine Required
Security Controls

Implement Controls
(Encryption, Access Restrictions)

Conduct Research

Store Data in
Approved Location

Ongoing Monitoring
and Auditing

End of Project:
Data Retention/Disposal

VCU IT Policies &
Security Standards IRB Review and Approval
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VCU's Researcher-Centric Data Security Workflow
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Integrated Platform Environment

Create Project in Platform

Define User Roles &
Access Permissions

Ingest Data
(Automated Encryption)
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Click to download full resolution via product page

Streamlined Workflow in a Dedicated Data Management Platform

Conclusion
While not a singular software solution, Virginia Commonwealth University's comprehensive

framework for data security and compliance provides a strong foundation for its researchers. It

emphasizes the PI's role as a data custodian and relies on a robust set of institutional policies

and IT standards. For researchers and organizations seeking a more integrated and automated
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approach, dedicated platforms like REDCap, LabKey Server, and DNAnexus offer a suite of

built-in features that streamline data security and compliance.

The choice between an institutional framework and a dedicated platform will depend on the

specific needs of the research project, the level of technical expertise available, and the

regulatory landscape. By understanding the key features and workflows of each approach,

researchers can make an informed decision to ensure the security and integrity of their

valuable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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